Square planar Cu(i) stabilized by a pyridinediimine ligand†
Chemical Communications Pub Date: 2016-02-08 DOI: 10.1039/C6CC00271D
Abstract
A set of distorted square planar Cu(I) complexes were synthesized and characterized utilizing the sterically encumbering pyridinediimine ligand, iPrPDI (where iPrPDI = 2,6-(2,6-iPr2C6H3N![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
CMe)2C5H3N). The oxidation state of the Cu center(s) were elucidated to be Cu(I) with a neutral PDI ligand system based on structural, spectroscopic, and computational data.
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